Cas no 2097963-92-1 (2-(5-isopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide)

• Product Name: 2-(5-isopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide
• CAS No: 2097963-92-1
• MF: C₉H₁₃F₃N₄
• MW: 234.221531629562
• CID: 5723473
• PubChem ID: 121211721
• Update Time: 2025-06-11

2-(5-isopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• starbld0016166
• 2097963-92-1
• AKOS026721867
• F2198-2123
• 2-(5-isopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide
• 1H-Pyrazole-1-ethanimidamide, 5-(1-methylethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C9H13F3N4/c1-5(2)6-3-7(9(10,11)12)15-16(6)4-8(13)14/h3,5H,4H2,1-2H3,(H3,13,14)
• InChI Key： FNILJBDWZIQOEF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)C)N(CC(=N)N)N=1)(F)F

Computed Properties

• Exact Mass: 234.10923092g/mol
• Monoisotopic Mass: 234.10923092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 270.9±50.0 °C(Predicted)
• pka: 10.49±0.40(Predicted)

Additional information on 2-(5-isopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide

Introduction to 2-(5-isopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide (CAS No. 2097963-92-1)

2-(5-isopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide, identified by its CAS number 2097963-92-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad range of biological activities and therapeutic potential. The presence of both isopropyl and trifluoromethyl substituents in its molecular framework enhances its pharmacological properties, making it a promising candidate for further research and development.

The structural features of 2-(5-isopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide contribute to its unique chemical and biological characteristics. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key pharmacophore that interacts with various biological targets. The isopropyl group at the 5-position introduces steric bulk, which can influence binding affinity and selectivity, while the trifluoromethyl group at the 3-position enhances metabolic stability and lipophilicity. These modifications make the compound an attractive scaffold for drug design.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse pharmacological effects. Studies have demonstrated that compounds containing the pyrazole moiety exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents in 2-(5-isopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide suggests potential therapeutic applications in these areas. For instance, the combination of the isopropyl and trifluoromethyl groups may optimize interactions with biological targets, leading to improved efficacy.

Recent research has highlighted the importance of acetimidamide derivatives in medicinal chemistry. Acetimidamides are known for their ability to modulate enzyme activity and receptor binding. The incorporation of a pyrazole ring into an acetimidamide framework can lead to novel compounds with enhanced biological activity. Preliminary studies on related compounds have shown promising results in inhibiting key enzymes involved in cancer progression and inflammation. Given these findings, 2-(5-isopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide may serve as a valuable lead compound for further investigation.

The synthesis of 2-(5-isopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the isopropyl and trifluoromethyl groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, may be employed to construct the desired molecular framework efficiently.

From a computational chemistry perspective, molecular modeling studies can provide insights into the binding interactions of 2-(5-isopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide with biological targets. These studies can help identify key binding residues and optimize the compound's pharmacokinetic properties. Additionally, virtual screening techniques can be used to explore potential drug-like properties and predict off-target effects.

The pharmacokinetic profile of a compound is crucial for its clinical success. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated. The presence of both polar (acetimidamide) and non-polar (isopropyl, trifluoromethyl) moieties in 2-(5-isopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide suggests a balanced pharmacokinetic profile, which could enhance bioavailability and reduce toxicity.

In conclusion,2-(5-isopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide (CAS No. 2097963-92-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for drug development. Future studies should focus on optimizing its synthesis, evaluating its pharmacological effects, and assessing its safety profile in preclinical models.